Cas no 545425-82-9 (2-Propynal, 3-(4-methyl-2-pyrimidinyl)- (9CI))

• Product Name: 2-Propynal, 3-(4-methyl-2-pyrimidinyl)- (9CI)
• CAS No: 545425-82-9
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 1019684
• PubChem ID: 45080071
• Update Time: 2025-04-20

2-Propynal, 3-(4-methyl-2-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(4-methyl-2-pyrimidinyl)- (9CI)
• 545425-82-9
• 3-(4-Methyl-2-pyrimidinyl)-2-propynal
• DB-240627

• Inchi： 1S/C8H6N2O/c1-7-4-5-9-8(10-7)3-2-6-11/h4-6H,1H3
• InChI Key： QUISCLFEUFPCKZ-UHFFFAOYSA-N
• SMILES： O=CC#CC1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų